![molecular formula C8H7F2NO3 B1429862 Methyl 6-(difluoromethoxy)picolinate CAS No. 1375098-10-4](/img/structure/B1429862.png)
Methyl 6-(difluoromethoxy)picolinate
Overview
Description
Methyl 6-(difluoromethoxy)picolinate, also known as M6-DFP, is a small molecule inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is a key enzyme in the folate metabolic pathway, which is essential for the synthesis of nucleic acids, proteins, and other biomolecules. M6-DFP has been widely studied in the laboratory for its potential applications in scientific research, including its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Analytical Methods for Antioxidant Activity
The study of antioxidants in various fields, including food engineering, medicine, and pharmacy, is crucial for understanding their effects and mechanisms. Analytical methods like ORAC, HORAC, TRAP, and TOSC tests are essential for determining the antioxidant activity of compounds. These assays, based on chemical reactions and spectrophotometry, help in assessing the kinetics or equilibrium states of antioxidant activities in complex samples. The combination of chemical and electrochemical methods can clarify the operating mechanisms and kinetics of processes involving antioxidants (Munteanu & Apetrei, 2021).
Impact of Chromium Compounds on Male Fertility
Chromium compounds, especially chromium picolinate, are used as nutritional supplements with implications for male fertility. While some studies have shown degenerative changes in spermatogenesis upon exposure to chromium picolinate, the overall impact of chromium compounds, including their antioxidant properties and potential adverse effects, needs further investigation. Understanding the safe use of chromium supplementation could maximize male fertility benefits (Pereira et al., 2021).
Treatment of Organic Pollutants with Redox Mediators
The enzymatic treatment of organic pollutants in wastewater, enhanced by redox mediators, shows promise in degrading recalcitrant compounds. Enzymes like laccases and peroxidases, in combination with redox mediators, can significantly improve the efficiency of degrading pollutants. This approach highlights the potential of using enzyme–redox mediator systems for remediation of a wide spectrum of aromatic compounds in industrial effluents, suggesting an effective method for environmental pollution control (Husain & Husain, 2007).
Safety and Hazards
The safety data sheet for “Methyl 6-(difluoromethoxy)picolinate” provides detailed information about its safety and hazards . It includes precautionary statements such as avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
methyl 6-(difluoromethoxy)pyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2NO3/c1-13-7(12)5-3-2-4-6(11-5)14-8(9)10/h2-4,8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJMNOUHMXFCJPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=CC=C1)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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